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Compound of Interest

Compound Name: 1-Amino-3-phenylpropan-2-ol

Cat. No.: B1275374

An In-Depth Technical Guide to 1-Amino-3-
phenylpropan-2-ol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-Amino-3-phenylpropan-2-ol, a
key chemical intermediate with potential applications in pharmaceutical research and
development. The document details its chemical identity, supplier information, and explores
potential synthetic routes and biological significance based on available scientific literature.

Chemical Identity and Properties

1-Amino-3-phenylpropan-2-ol, a substituted derivative of phenylalaninol, is a chiral amino
alcohol. Its fundamental properties are summarized below.
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Property Value

CAS Number 50411-26-2

Molecular Formula CoH13NO

Molecular Weight 151.21 g/mol

IUPAC Name 1-amino-3-phenylpropan-2-ol

2-Amino-1-benzyl-ethanol, B-Amino-
Synonyms
benzenepropanol

Supplier Information

This compound is available from several commercial suppliers, primarily for research and
development purposes.

Supplier Purity Additional Information
_ _ _ Available through various
Sigma-Aldrich Typically 295% )
brands on their platform.
Ambeed, Inc. >95%

Santa Cruz Biotechnology

Cayman Chemical

Synthesis and Experimental Protocols

While a specific, detailed protocol for the direct synthesis of 1-Amino-3-phenylpropan-2-ol is
not readily available in peer-reviewed literature, its synthesis can be inferred from established
methods for analogous phenylpropanolamine derivatives. The following represents a plausible
synthetic pathway based on common organic chemistry principles.

Conceptual Synthetic Pathway: Reductive Amination

A common and effective method for the synthesis of amino alcohols is the reductive amination
of a corresponding keto-alcohol.
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Workflow of the Conceptual Synthetic Pathway
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Caption: Conceptual workflow for the synthesis of 1-Amino-3-phenylpropan-2-ol.

Representative Experimental Protocol (Adapted from
Phenylpropanolamine Synthesis)

This protocol is a generalized representation and would require optimization for the specific
synthesis of 1-Amino-3-phenylpropan-2-ol.

Objective: To synthesize 1-Amino-3-phenylpropan-2-ol via reductive amination of 1-Hydroxy-
3-phenylpropan-2-one.

Materials:
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e 1-Hydroxy-3-phenylpropan-2-one

e Ammonia (solution or gas)

e Sodium cyanoborohydride (NaBHsCN) or Palladium on carbon (Pd/C) and Hydrogen gas
e Methanol or Ethanol

e Hydrochloric acid (HCI)

e Sodium hydroxide (NaOH)

o Diethyl ether or Ethyl acetate

e Anhydrous magnesium sulfate (MgSQOa)

» Round-bottom flask

e Magnetic stirrer

o Hydrogenation apparatus (if using Hz/Pd/C)
e Separatory funnel

» Rotary evaporator

Procedure:

e Reaction Setup: Dissolve 1-Hydroxy-3-phenylpropan-2-one in methanol in a round-bottom
flask.

e Amination: Add a solution of ammonia in methanol to the flask. Stir the mixture at room
temperature for a designated period to allow for imine formation.

o Reduction:

o Method A (Sodium Cyanoborohydride): Slowly add sodium cyanoborohydride to the
reaction mixture. Monitor the reaction progress using Thin Layer Chromatography (TLC).
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o Method B (Catalytic Hydrogenation): Transfer the methanolic solution to a hydrogenation
apparatus. Add a catalytic amount of Pd/C and subject the mixture to a hydrogen
atmosphere (typically 2-3 bar) with vigorous stirring until hydrogen uptake ceases.

e Work-up:
o If using NaBHs3CN, quench the reaction by carefully adding dilute HCI.

o If using catalytic hydrogenation, filter the reaction mixture through celite to remove the
catalyst.

o Extraction: Concentrate the reaction mixture under reduced pressure. Basify the residue with
a NaOH solution to a pH of >10. Extract the aqueous layer with diethyl ether or ethyl acetate.

 Purification: Combine the organic extracts, dry over anhydrous MgSOQea, filter, and
concentrate using a rotary evaporator to yield the crude product. Further purification can be
achieved by column chromatography or recrystallization.

Potential Biological Significance and Signaling
Pathways

Direct studies on the biological activity and signaling pathway involvement of 1-Amino-3-
phenylpropan-2-ol are limited. However, the broader class of phenylpropanoids and related
amino alcohols have been investigated for various biological effects.

Involvement in Insulin Signhaling (Inferred from
Phenylalaninol)

Recent research has indicated that phenylalanine and its reduced form, phenylalaninol, can
modulate insulin signaling. Phenylalaninol has been shown to block the phenylalanylation of
the insulin receptor B-subunit (IRB), which in turn sensitizes insulin signaling. This suggests
that compounds with a similar structural backbone, such as 1-Amino-3-phenylpropan-2-ol,
could potentially interact with components of the insulin signaling pathway.

Hypothesized Interaction with Insulin Signaling Pathway
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Caption: Potential modulatory role in the insulin signaling pathway.

General Biological Activities of Phenylpropanoids

Phenylpropanoids, as a class, are known to exhibit a wide range of biological activities,
including:

e Antimicrobial properties
¢ Antioxidant effects

e Anti-inflammatory action
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It is plausible that 1-Amino-3-phenylpropan-2-ol may share some of these general properties,
although specific studies are required for confirmation.

Conclusion

1-Amino-3-phenylpropan-2-ol is a readily accessible chemical intermediate with potential for
further investigation in drug discovery and development. While detailed biological studies on
this specific compound are sparse, its structural similarity to other biologically active
phenylpropanolamines, particularly in the context of insulin signaling, warrants further
exploration. The synthetic routes outlined in this guide provide a foundation for researchers to
produce this compound for further in vitro and in vivo evaluation. Future research should focus
on elucidating the specific pharmacological profile of 1-Amino-3-phenylpropan-2-ol and its
potential interactions with various cellular signaling pathways.

 To cite this document: BenchChem. [1-Amino-3-phenylpropan-2-ol CAS number and supplier
information]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1275374#1-amino-3-phenylpropan-2-ol-cas-number-
and-supplier-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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